Cas no 1206997-31-0 (methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate)

Methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate is a synthetic organic compound featuring a functionalized imidazole core with a methylcarbamoylthioether side chain and a 4-methylphenyl substituent. Its structural design incorporates both polar and aromatic moieties, making it a versatile intermediate in medicinal chemistry and agrochemical research. The presence of the methyl ester group enhances solubility in organic solvents, facilitating further derivatization. The compound’s imidazole-thioether scaffold may contribute to bioactivity, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined synthetic route ensures consistent purity, making it suitable for exploratory studies in drug discovery and chemical biology.
methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate structure
1206997-31-0 structure
Product Name:methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate
CAS No:1206997-31-0
MF:C16H19N3O3S
MW:333.40536236763
CID:5450514
PubChem ID:49671755
Update Time:2025-05-21

methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-[[2-(methylamino)-2-oxoethyl]thio]-5-(4-methylphenyl)-1H-imidazole-1-acetate
    • methyl 2-(2-((2-(methylamino)-2-oxoethyl)thio)-5-(p-tolyl)-1H-imidazol-1-yl)acetate
    • F2964-2084
    • methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate
    • AKOS024477290
    • methyl 2-[2-[2-(methylamino)-2-oxoethyl]sulfanyl-5-(4-methylphenyl)imidazol-1-yl]acetate
    • 1206997-31-0
    • Inchi: 1S/C16H19N3O3S/c1-11-4-6-12(7-5-11)13-8-18-16(23-10-14(20)17-2)19(13)9-15(21)22-3/h4-8H,9-10H2,1-3H3,(H,17,20)
    • InChI Key: RIQXCMCDPDVIPT-UHFFFAOYSA-N
    • SMILES: S(CC(NC)=O)C1=NC=C(C2C=CC(C)=CC=2)N1CC(=O)OC

Computed Properties

  • Exact Mass: 333.11471265g/mol
  • Monoisotopic Mass: 333.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 98.5Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 14.74±0.46(Predicted)

methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate Pricemore >>

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Additional information on methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate

Research Briefing on Methyl 2-(2-{[(Methylcarbamoyl)Methyl]Sulfanyl}-5-(4-Methylphenyl)-1H-Imidazol-1-Yl)Acetate (CAS: 1206997-31-0)

The compound methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate (CAS: 1206997-31-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of key biological pathways, particularly those involving inflammation and oxidative stress. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation. The structural features of the molecule, including the imidazole core and the methylcarbamoyl moiety, are believed to contribute to its bioactivity.

In vitro studies have demonstrated that methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate exhibits promising inhibitory effects on specific enzymes involved in inflammatory responses. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic properties, including good bioavailability and metabolic stability.

Further research is underway to elucidate the compound's mechanism of action and to explore its therapeutic potential in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical structure and biological profile position it as a promising candidate for future drug development.

In conclusion, methyl 2-(2-{[(methylcarbamoyl)methyl]sulfanyl}-5-(4-methylphenyl)-1H-imidazol-1-yl)acetate represents a significant advancement in the search for new therapeutic agents. Continued research and development efforts will be crucial to fully realize its potential in addressing unmet medical needs.

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